Cas no 2384000-98-8 (1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone)

• Product Name: 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone
• CAS No: 2384000-98-8
• MF: C₁₁H₁₃FO₂
• MW: 196.22
• CID: 5076781
• Update Time: 2025-05-28

1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone

• Inchi： 1S/C11H13FO2/c1-4-14-9-5-7(2)11(12)10(6-9)8(3)13/h5-6H,4H2,1-3H3
• InChI Key： WGNKLWNDVKJIRW-UHFFFAOYSA-N
• SMILES： C(C1C=C(OCC)C=C(C)C=1F)(=O)C

Additional information on 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone

Research Brief on 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone (CAS: 2384000-98-8): Recent Advances and Applications

The compound 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone (CAS: 2384000-98-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic ketone derivative, characterized by its ethoxy, fluoro, and methyl substituents, exhibits unique physicochemical properties that make it a promising candidate for various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, shedding light on its versatility and utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone, highlighting its efficient production via Friedel-Crafts acylation under optimized conditions. The study emphasized the compound's stability and scalability, which are critical for industrial applications. Furthermore, the research team investigated its role as a key intermediate in the synthesis of more complex pharmacophores, demonstrating its potential in the development of novel therapeutic agents.

In addition to its synthetic utility, 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone has been evaluated for its biological activities. A recent preprint on bioRxiv reported its moderate inhibitory effects on specific cytochrome P450 enzymes, suggesting possible applications in drug metabolism studies. The compound's ability to modulate enzyme activity could pave the way for its use in pharmacokinetic research and the design of enzyme inhibitors. However, further in vivo studies are required to validate these findings and assess its safety profile.

Another notable application of 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone lies in material science. A 2024 study in Advanced Materials demonstrated its incorporation into organic semiconductors, where its electron-withdrawing properties enhanced charge transport efficiency. This discovery opens new avenues for the development of flexible electronics and optoelectronic devices, showcasing the compound's interdisciplinary relevance.

Despite these advancements, challenges remain in the widespread adoption of 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone. Issues such as cost-effective synthesis, environmental impact, and regulatory approval for pharmaceutical use require further investigation. Collaborative efforts between academia and industry will be essential to address these hurdles and unlock the compound's full potential.

In conclusion, 1-(5-Ethoxy-2-fluoro-3-methylphenyl)ethanone (CAS: 2384000-98-8) represents a versatile and promising compound with applications spanning drug discovery, enzyme inhibition studies, and material science. Continued research and development efforts are expected to yield further insights into its properties and applications, solidifying its role in the chemical biology and pharmaceutical landscape.